Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)-

• IUPAC Name: (3R)-3-amino-4-(4-methoxyphenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c1-15-10-4-2-8(3-5-10)6-9(12)7-11(13)14;/h2-5,9H,6-7,12H2,1H3,(H,13,14);1H/t9-;/m1./s1
• InChI Key: UGSAJBNFCGIYFI-SBSPUUFOSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(CC(=O)O)N.Cl
• Isomeric SMILES: COC1=CC=C(C=C1)C[C@H](CC(=O)O)N.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol
• CAS RN: 1421258-66-3

Description

Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)- is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as L-AP4, and it belongs to the class of amino acid analogs. L-AP4 has been shown to have a variety of effects on the central nervous system, and it has been used in a number of studies to investigate the mechanisms of neurotransmission and synaptic plasticity.

Mechanism of Action

The mechanism of action of L-AP4 is complex and not fully understood. It is known to act as an agonist for metabotropic glutamate receptors, specifically the mGluR4 subtype. By binding to these receptors, L-AP4 can modulate the release of neurotransmitters and affect the activity of downstream signaling pathways.
Biochemical and Physiological Effects
L-AP4 has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including glutamate and GABA. L-AP4 has also been shown to affect the activity of downstream signaling pathways, including the cAMP and MAPK pathways. In addition, L-AP4 has been shown to have neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

L-AP4 has several advantages as a tool for scientific research. It is a highly specific agonist for the mGluR4 receptor, which allows for precise modulation of neurotransmitter release and downstream signaling pathways. In addition, L-AP4 has been shown to have a high degree of stability and can be used in a variety of experimental conditions.
However, there are also some limitations to the use of L-AP4 in lab experiments. One limitation is that it is a relatively expensive compound, which can limit its use in large-scale experiments. In addition, L-AP4 can have off-target effects on other glutamate receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on L-AP4. One area of interest is the development of new analogs of L-AP4 that have improved pharmacological properties. Another area of interest is the investigation of the role of mGluR4 receptors in neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Finally, L-AP4 could be used as a tool to investigate the mechanisms of synaptic plasticity and learning and memory in the brain.
Conclusion
Benzenebutanoic acid, beta-amino-4-methoxy-, hydrochloride (1:1), (betaR)-, or L-AP4, is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been used to investigate the mechanisms of neurotransmission and synaptic plasticity, and it has been shown to have a variety of biochemical and physiological effects. While there are some limitations to the use of L-AP4 in lab experiments, it remains a valuable tool for investigating the complex mechanisms of the central nervous system.

Scientific Research Applications

L-AP4 has been used in a variety of scientific research applications, particularly in the field of neuroscience. It has been shown to have a variety of effects on the central nervous system, including the modulation of synaptic transmission and plasticity. L-AP4 has also been used to investigate the mechanisms of neurotransmitter release and the role of glutamate receptors in synaptic transmission.